6-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(2-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(2-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C22H19N7O3/c1-14-7-3-4-8-15(14)11-29-21-19(25-27-29)22(30)28(13-23-21)12-18-24-20(26-32-18)16-9-5-6-10-17(16)31-2/h3-10,13H,11-12H2,1-2H3
• InChI Key: QGTMHPMJJVFJOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=CC=C5OC)N=N2
• Molecular Formula: C22H19N7O3
• Molecular Weight: 429.4 g/mol

Description

6-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(2-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C22H19N7O3 and its molecular weight is 429.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A series of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles were synthesized and screened for their antibacterial activity against Gram-positive and Gram-negative bacteria. The presence of certain substituents on the triazole moiety exhibited potent inhibitory activity, highlighting the compounds' potential as antimicrobial agents (Reddy et al., 2013).

Antimicrobial Activities

In another study, some new 1,2,4-triazole derivatives were synthesized and showed good or moderate activities against test microorganisms, underscoring the importance of structural modification in enhancing antimicrobial efficacy (Bektaş et al., 2007).

Anticancer Activity

Furthermore, new 4-(4-methoxybenzylidene)-2-substitutedphenyl-5(4H)-oxazolone scaffolds were evaluated against human cancer cell lines, revealing that compound modifications can significantly affect anticancer activity. One compound showed notable activity against hepatocellular carcinoma and colorectal carcinoma cell lines (2020).

Antioxidant and Antimicrobial Activities

New derivatives of 1,2,4-triazolo and oxadiazole showed promising antioxidant and antimicrobial activities. The structure-activity relationship and molecular docking studies further provided insights into their potential therapeutic applications (Bassyouni et al., 2012).

Mechanism of Action

Target of Action

Triazole compounds, which are a part of this molecule, are known to bind with a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

Triazole compounds are known for their ability to make specific interactions with different target receptors . This interaction can lead to a variety of biological activities depending on the nature of the target and the specific biochemical pathways involved .

Biochemical Pathways

Triazole compounds are known to influence a wide range of pathways due to their ability to interact with various enzymes and receptors . The affected pathways and their downstream effects would depend on the specific targets of this compound.

Result of Action

Based on the known activities of triazole compounds, it can be inferred that this compound could potentially have a wide range of effects depending on its specific targets and the biochemical pathways it influences .